Cas no 41119-18-0 (Copper,bis[2-(dimethylamino-kN)ethanolato-kO]-)

• Product Name: Copper,bis[2-(dimethylamino-kN)ethanolato-kO]-
• CAS No: 41119-18-0
• MF: C₈H₂₀CuN₂O₂
• MW: 239.802603721619
• MDL: MFCD00079657
• CID: 327418
• PubChem ID: 15800093
• Update Time: 2025-11-02

Copper,bis[2-(dimethylamino-kN)ethanolato-kO]- Chemical and Physical Properties

Names and Identifiers

• Copper,bis[2-(dimethylamino-kN)ethanolato-kO]-
• COPPER II DIMETHYLAMINOETHOXIDE
• COPPER(II) DIMETHYLAMINOETHOXIDE
• AG-F-46160
• bis(N,N-dimethylaminoethanolato)copper(II)
• Copper,bis[2-(dimethylamino)ethanolato]- (6CI,7CI)
• Copper,bis[2-(dimethylamino)ethanolato-N,O]-
• CTK4I4278
• Ethanol, 2-(dimethylamino)-,copper complex
• copper;2-(dimethylamino)ethanolate
• 41119-18-0
• DTXSID50578421
• SCHEMBL513769
• Copper(2+) bis[2-(dimethylamino)ethan-1-olate]

• MDL： MFCD00079657
• Inchi： 1S/2C4H10NO.Cu/c2*1-5(2)3-4-6;/h2*3-4H2,1-2H3;/q2*-1;+2
• InChI Key： DWAKBHGVYLLUMG-UHFFFAOYSA-N
• SMILES： [Cu+2].[O-]CCN(C)C.[O-]CCN(C)C

Computed Properties

• Exact Mass: 239.082075g/mol
• Monoisotopic Mass: 239.082075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 28.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Melting Point: 184-185°C (dec.)
• Boiling Point: 80°C/10-4mmHg

Copper,bis[2-(dimethylamino-kN)ethanolato-kO]- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 22-36/37/39
• TSCA：No
• Risk Phrases：20/21/22-36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Copper,bis[2-(dimethylamino-kN)ethanolato-kO]-

Comprehensive Guide to Copper,bis[2-(dimethylamino-kN)ethanolato-kO]- (CAS No. 41119-18-0): Properties, Applications, and Market Insights

Copper,bis[2-(dimethylamino-kN)ethanolato-kO]- (CAS No. 41119-18-0) is a specialized copper-based coordination compound that has garnered significant attention in both academic research and industrial applications. This compound, often referred to as a copper-dimethylaminoethanol complex, exhibits unique chemical properties that make it valuable in catalysis, material science, and specialty chemical formulations. Its molecular structure features copper ions coordinated with 2-(dimethylamino)ethanol ligands, creating a stable and reactive complex.

The growing interest in sustainable catalysts and green chemistry solutions has positioned Copper,bis[2-(dimethylamino-kN)ethanolato-kO]- as a compound of high relevance. Researchers are increasingly exploring its potential in reduction-oxidation (redox) reactions and polymerization processes, where its unique electronic configuration offers advantages over traditional catalysts. The compound's ability to facilitate selective organic transformations while minimizing byproduct formation aligns with the current industry focus on atom-efficient synthesis.

From a structural perspective, Copper,bis[2-(dimethylamino-kN)ethanolato-kO]- demonstrates interesting coordination chemistry characteristics. The dimethylaminoethanol ligand acts as a chelating agent, forming stable five-membered rings with the copper center. This configuration contributes to the compound's stability while maintaining sufficient reactivity for various applications. Spectroscopic studies, including UV-Vis and ESR analysis, have revealed insights into its electronic structure and potential reaction mechanisms.

In industrial applications, Copper,bis[2-(dimethylamino-kN)ethanolato-kO]- has shown promise in several areas. The electronics industry has investigated its use in conductive ink formulations, where its decomposition properties can aid in the formation of high-purity copper traces. Additionally, the adhesives and coatings sector has explored its potential as a cross-linking agent for specialty polymers. These applications benefit from the compound's controlled reactivity and thermal decomposition characteristics.

The synthesis and handling of Copper,bis[2-(dimethylamino-kN)ethanolato-kO]- require specialized knowledge of coordination chemistry techniques. Standard preparation methods typically involve the reaction of copper salts with 2-(dimethylamino)ethanol under controlled conditions. The purity of the final product depends significantly on reaction parameters such as temperature, solvent choice, and stoichiometric ratios. Analytical techniques like HPLC and elemental analysis are commonly employed for quality control.

Recent advancements in computational chemistry have enabled more detailed studies of Copper,bis[2-(dimethylamino-kN)ethanolato-kO]- and related complexes. Density functional theory (DFT) calculations have provided valuable insights into the compound's electronic structure and potential reaction pathways. These computational approaches complement experimental studies and help predict the compound's behavior in various chemical environments.

From a market perspective, the demand for specialty copper compounds like Copper,bis[2-(dimethylamino-kN)ethanolato-kO]- has been steadily increasing. The compound's niche applications in advanced material synthesis and catalytic systems have created opportunities for specialized chemical suppliers. Current research trends focus on developing supported catalyst systems that incorporate this complex for improved performance and recyclability.

Environmental considerations play an important role in the development and application of Copper,bis[2-(dimethylamino-kN)ethanolato-kO]-. Researchers are actively investigating green synthesis methods and biodegradable ligand alternatives to enhance the compound's sustainability profile. These efforts align with broader industry initiatives toward eco-friendly chemical processes and reduced environmental impact of specialty chemicals.

For laboratories and industrial users working with Copper,bis[2-(dimethylamino-kN)ethanolato-kO]-, proper storage and handling are essential considerations. The compound typically requires protection from moisture and oxygen to maintain stability. Standard recommendations include storage under inert atmosphere and at controlled temperatures. These precautions help preserve the compound's reactivity and extend its shelf life for research and application purposes.

The future outlook for Copper,bis[2-(dimethylamino-kN)ethanolato-kO]- appears promising as new applications continue to emerge. Ongoing research in energy storage systems and photocatalytic processes may uncover additional uses for this versatile copper complex. As synthetic methodologies advance and our understanding of its reactivity deepens, CAS 41119-18-0 is likely to maintain its position as an important compound in coordination chemistry and applied chemical research.